SB-216

• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol
• InChI: InChI=1S/C17H18N4O2/c1-10-18-13-5-3-4-12(13)17(19-10)21-9-16(22)20-14-8-11(23-2)6-7-15(14)21/h6-8H,3-5,9H2,1-2H3,(H,20,22)
• InChIKey: UEPKZTFWZFQXML-UHFFFAOYSA-N

Standard microtubule inhibitors fail against βIII/βIVb-tubulin-driven resistance or brain metastases. SB-216 is an engineered colchicine-site inhibitor that concurrently suppresses oncogenic tubulin subtypes and BRD4-mediated mitochondrial function. - Low-nanomolar antiproliferative activity (PDAC: p=0.004 vs Veru-111 at 15 nM) - Confirmed BBB penetration for CNS/brain metastasis models - Validated in taxane-resistant melanoma, CRPC, and PDAC organoids - Dual Seahorse-confirmed mitochondrial suppression (5x lower conc.)

SB-216 Tubulin Inhibitor Differentiation

SB-216 (CAS 2756818-39-8) is a synthetic small-molecule colchicine-binding site inhibitor (CBSI) of tubulin polymerization, belonging to the dihydroquinoxalinone chemotype [1]. First disclosed as an improved derivative of Veru-111 (sabizabulin), SB-216 targets oncogenic β-tubulin subtypes (βIII and βIVb) and concurrently suppresses BRD4-mediated mitochondrial function, distinguishing it from single-target microtubule agents [2]. The compound actively crosses the blood-brain barrier (BBB) and exhibits low-nanomolar antiproliferative activity across melanoma, breast, lung, pancreatic, and prostate cancer lines [3].

Colchicine-site tubulin polymerization inhibitor (CBSI)

Reported dual microtubule-mitochondria targeting via BRD4 suppression

BBB-penetrant probe for CNS oncology model research

• [1] Spinrad MW, Cai C, Wang R, Li W, Glazer ES. Dual targeting of oncogenic microtubules and mitochondria in PDAC. Oncoscience. 2026 Jan 28;13:1–9. DOI: 10.18632/oncoscience.641. View Source
• [2] Wang R, Cai C, Deng S, Xie Y, Pochampally S, Hamilton DJ, Meibohm B, Glazer ES, Miller DD, Li W. Anti-mitotic agent SB-216 overcomes taxane resistance in castration-resistant prostate cancer and exhibits anti-tumour efficacy in pancreatic cancer. British Journal of Pharmacology. 2025 Dec 19. DOI: 10.1111/bph.70294. View Source
• [3] Krutilina RI, Adeleye KL, Playa HC, Pochampally S, Banjeree S, Oluwalana D, Kamal MS, Tian D, Miller DD, Li W, Seagroves TN. Discovery of potent and brain-penetrable tubulin inhibitors that effectively suppress breast cancer brain metastasis. Molecular Cancer Therapeutics. 2025 Apr 2;25(4):584–598. DOI: 10.1158/1535-7163.MCT-25-0538. View Source

SB-216 Irreplaceability in Cancer Research

SB-216 occupies a distinct mechanistic niche among microtubule-targeting agents (MTAs). Unlike taxanes (e.g., paclitaxel) that stabilize microtubules or vinca alkaloids that bind alternate β-tubulin interfaces, SB-216 targets the colchicine-binding pocket and preferentially suppresses oncogenic βIII- and βIVb-tubulin subtypes that drive taxane resistance in aggressive cancers [1]. Critically, SB-216 is an engineered derivative of Veru-111 with enhanced drug-like properties and dual microtubule-mitochondrial targeting, conferring superior and prolonged PDAC cell growth inhibition at matched concentrations [2]. Its demonstrated BBB penetrability further separates it from most clinical tubulin inhibitors, enabling activity against brain metastases — a capability absent in taxanes and vinca alkaloids [3]. These molecular and pharmacological distinctions make direct substitution with generic tubulin agents scientifically unjustified in resistance-overcoming, CNS-penetrant, or dual-mechanism experimental paradigms.

SB-216 (target)

Typical tubulin agents

Colchicine-site, βIII/βIVb-preferring

Taxane/vinca-site binding; tubulin subtype profile may differ

Reported dual microtubule-mitochondria action

Single-mechanism microtubule disruption; dual targeting unlikely

Demonstrated brain penetration

P-gp substrates (taxanes, vinca alkaloids); limited CNS exposure

• [1] Spinrad MW, Cai C, Wang R, Li W, Glazer ES. Dual targeting of oncogenic microtubules and mitochondria in PDAC. Oncoscience. 2026 Jan 28;13:1–9. DOI: 10.18632/oncoscience.641. View Source
• [2] Wang R, Cai C, Deng S, Xie Y, Pochampally S, Hamilton DJ, Meibohm B, Glazer ES, Miller DD, Li W. Anti-mitotic agent SB-216 overcomes taxane resistance in castration-resistant prostate cancer and exhibits anti-tumour efficacy in pancreatic cancer. British Journal of Pharmacology. 2025 Dec 19. DOI: 10.1111/bph.70294. View Source
• [3] Krutilina RI, Adeleye KL, Playa HC, Pochampally S, Banjeree S, Oluwalana D, Kamal MS, Tian D, Miller DD, Li W, Seagroves TN. Discovery of potent and brain-penetrable tubulin inhibitors that effectively suppress breast cancer brain metastasis. Molecular Cancer Therapeutics. 2025 Apr 2;25(4):584–598. DOI: 10.1158/1535-7163.MCT-25-0538. View Source

SB-216 Differentiation Evidence

Superior PDAC Growth Inhibition vs. Veru-111

SB-216 is an engineered derivative of Veru-111 (sabizabulin) created to improve drug-like properties [1]. In a direct head-to-head comparison using the IncuCyte Live-Cell Analysis System, SB-216 at 15 nM produced a significantly greater decrease in PDAC cell growth than Veru-111 at the identical 15 nM concentration (p = 0.004) in PDCL 110 patient-derived pancreatic cancer cells [1]. Furthermore, SB-216 at only 2 nM for 24 hours reduced mitochondrial oxygen consumption to a degree comparable to Veru-111 at 10 nM for 72 hours (average 183.7 pmol O2/min reduction vs. control, p = 0.03), indicating approximately 5-fold higher potency and substantially faster onset of mitochondrial disruption [1]. SB-216 inhibited cell growth across all tested doses (2–15 nM) in both Panc-1 and PDCL 110 lines (p < 0.0001 for all doses) [1].

PDAC growth inhibition

Head-to-head

SB-216 15 nM showed greater cell growth decrease vs Veru-111 (p=0.004). 2 nM 24 h reduced mitochondrial OCR comparably to Veru-111 10 nM 72 h (~5× concentration/time advantage).

Supports PDAC model antiproliferative comparison

IncuCyte live-cell imaging; PDCL 110, Panc-1

Evidence Dimension	PDAC cell growth inhibition at matched drug concentration
Target Compound Data	SB-216 15 nM: significantly greater cell growth decrease; 2 nM for 24 h achieved comparable mitochondrial OCR suppression to Veru-111 10 nM for 72 h
Comparator Or Baseline	Veru-111 (sabizabulin) 15 nM: lesser cell growth decrease (p = 0.004 vs. SB-216); average IC50 = 5.2 nM across cancer cell panels
Quantified Difference	SB-216 > Veru-111 at matched 15 nM (p = 0.004); ~5-fold potency advantage estimated from time/concentration-to-effect for mitochondrial OCR inhibition
Conditions	IncuCyte live-cell imaging; Panc-1 and PDCL 110 (patient-derived) PDAC cells; Seahorse XF-24 mitochondrial stress test; SB-216 (2–15 nM) vs. Veru-111 (5–15 nM)

Why This Matters

Direct concentration-matched superiority over Veru-111 — the closest structural and mechanistic analog — establishes SB-216 as the preferred procurement choice for PDAC research requiring maximal potency and faster target engagement.

• [1] Spinrad MW, Cai C, Wang R, Li W, Glazer ES. Dual targeting of oncogenic microtubules and mitochondria in PDAC. Oncoscience. 2026 Jan 28;13:1–9. DOI: 10.18632/oncoscience.641. View Source

Overcomes Paclitaxel Resistance in Cancer Models

A critical limitation of taxane-based chemotherapy (paclitaxel, docetaxel) is the frequent emergence of acquired resistance, mediated in part by overexpression of βIII- and βIVb-tubulin subtypes [1]. SB-216, as a colchicine-binding site inhibitor, preferentially targets these oncogenic tubulin subtypes and has demonstrated the ability to overcome paclitaxel (PTX) resistance across multiple models. In the PTX-resistant melanoma xenograft model A375/TxR, SB-216 inhibited tumor growth and spontaneous metastasis where PTX was ineffective [1]. In castration-resistant prostate cancer (CRPC), SB-216 potently inhibited proliferation of both parental and taxane-resistant cell lines, induced G2/M arrest, and suppressed colony formation and migration in a concentration-dependent manner [1]. In vivo, SB-216 at 2 mg kg⁻¹ significantly attenuated tumor growth in prostate cancer xenograft models, overcame PTX resistance, and conferred a survival benefit without affecting body weight [1]. In PDAC patient-derived cells and organoids, SB-216 similarly inhibited growth of models derived from chemotherapy-experienced patients [1].

Taxane-resistant models

Reported

Active in PTX-resistant melanoma (A375/TxR), CRPC parental & resistant lines, and PDAC patient-derived models. In vivo 2 mg/kg attenuated tumor growth without body weight loss.

Supports resistance-overcoming model response interpretation

Xenograft, patient-derived organoids

Evidence Dimension	Anti-tumor efficacy in taxane-resistant disease models
Target Compound Data	SB-216: Overcomes PTX resistance in A375/TxR melanoma, CRPC parental and taxane-resistant lines, and PDAC patient-derived models; 2 mg kg⁻¹ in vivo attenuates tumor growth and extends survival without body weight loss
Comparator Or Baseline	Paclitaxel (PTX): Ineffective in A375/TxR model; resistance develops in CRPC and PDAC due to βIII/βIVb-tubulin overexpression; associated with significant toxicity
Quantified Difference	Qualitative: SB-216 active in PTX-refractory models where PTX fails; in vivo tumor growth attenuation at 2 mg kg⁻¹ with survival benefit and no body weight loss
Conditions	A375/TxR melanoma xenograft; CRPC cell lines (parental and PTX-resistant); PDAC patient-derived cells and organoids; in vivo mouse xenograft models

Why This Matters

Researchers modeling taxane-resistant disease or seeking tools to study chemoresistance mechanisms should procure SB-216 over taxanes or taxane-site agents, as it provides activity in resistance contexts where first-line agents are compromised.

• [1] Wang R, Cai C, Deng S, Xie Y, Pochampally S, Hamilton DJ, Meibohm B, Glazer ES, Miller DD, Li W. Anti-mitotic agent SB-216 overcomes taxane resistance in castration-resistant prostate cancer and exhibits anti-tumour efficacy in pancreatic cancer. British Journal of Pharmacology. 2025 Dec 19. DOI: 10.1111/bph.70294. View Source

Blood-Brain Barrier Penetration for CNS Metastases

The vast majority of clinically used tubulin inhibitors, including all taxanes (paclitaxel, docetaxel, cabazitaxel) and vinca alkaloids, are substrates for P-glycoprotein efflux at the BBB and achieve negligible CNS exposure [1]. SB-216, by contrast, has been experimentally demonstrated to cross the BBB and distribute into brain tissue. In triple-negative breast cancer (TNBC) brain metastasis models, SB-216 reduced both brain and concurrent extracranial metastases in a preventive dosing paradigm, extending overall survival [1]. Importantly, SB-216 also suppressed the expansion of pre-established brain lesions, indicating therapeutic activity against existing CNS disease [1]. The potency of SB-216 in these models was described as comparable to Azixa (MPC-6827, IC50 = 1.5–3.4 nM for microtubule inhibition) — another brain-penetrant CBSI that reached clinical trials but was subsequently discontinued [1]. Unlike MPC-6827, SB-216 remains under active preclinical development with ongoing in vivo characterization [1].

BBB penetration & CNS activity

Reported

Crosses BBB; reduces brain and extracranial metastases in TNBC models; extends survival; potency comparable to brain-penetrant CBSI MPC-6827 (discontinued).

Supports CNS tumor model research fit

Mouse BCBM models, preventive & therapeutic paradigms

Evidence Dimension	Blood-brain barrier penetration and CNS anti-metastatic activity
Target Compound Data	SB-216: Crosses BBB; reduces brain and extracranial metastases; extends survival in preventive paradigm; suppresses pre-established brain lesions; low-nM potency comparable to MPC-6827
Comparator Or Baseline	Taxanes (paclitaxel, docetaxel): P-gp efflux substrates, negligible CNS penetration, no efficacy against brain metastases; MPC-6827 (Azixa): BBB-penetrant CBSI, IC50 1.5–3.4 nM, clinical development discontinued
Quantified Difference	Qualitative: SB-216 BBB-penetrant vs. taxanes BBB-excluded; SB-216 active in development vs. MPC-6827 clinically discontinued; survival extension demonstrated in BCBM models
Conditions	TNBC brain metastasis mouse models (preventive dosing and pre-established brain lesion paradigms); in vivo PK/PD

Why This Matters

For laboratories investigating brain metastasis, glioblastoma, or any CNS malignancy, SB-216 is one of very few tubulin inhibitors with validated BBB penetration — a decisive procurement criterion over virtually all standard tubulin agents.

• [1] Krutilina RI, Adeleye KL, Playa HC, Pochampally S, Banjeree S, Oluwalana D, Kamal MS, Tian D, Miller DD, Li W, Seagroves TN. Discovery of potent and brain-penetrable tubulin inhibitors that effectively suppress breast cancer brain metastasis. Molecular Cancer Therapeutics. 2025 Apr 2;25(4):584–598. DOI: 10.1158/1535-7163.MCT-25-0538. View Source

Dual Targeting of Microtubules and Mitochondria

Most CBSIs, including the advanced clinical candidate Veru-111 and the more potent derivative SP-1-39 (IC50 = 0.2–4 nM across cancer lines), act primarily through microtubule disruption [1]. SB-216 uniquely adds a second mechanistic layer: it suppresses BRD4 protein expression, a BET family transcription factor that regulates mitochondrial complex transcription and cellular respiration [2]. In PDCL 110 cells, SB-216 treatment reduced mitochondrial oxygen consumption rate (OCR), with Veru-111-treated cells consuming an average 183.7 pmol O2/min less than control (p = 0.03) — SB-216 achieved comparable respiratory suppression at 5-fold lower concentration and 3-fold shorter exposure time [2]. SB-216 treatment also increased autophagy markers: the LC3BII/LC3BI ratio increased 0.74 ± 0.1 fold (p = 0.03) in Panc-1 cells, and both LC3B and p62/SQSTM1 protein levels rose, indicating mitophagy induction [2]. The combination of microtubule disruption and mitochondrial dysfunction via BRD4 suppression represents a dual-target strategy that may reduce the probability of adaptive resistance compared to single-mechanism CBSIs [2].

Dual mechanism: tubulin + BRD4

Reported

Suppresses BRD4 protein; reduces mitochondrial OCR; increases LC3BII/LC3BI ratio 0.74 (p=0.03); not reported for Veru-111 or SP-1-39.

Supports microtubule-mitochondria crosstalk studies

Seahorse, Western blot, PDAC cells

Evidence Dimension	Mechanistic breadth — microtubule disruption plus mitochondrial/BRD4 suppression
Target Compound Data	SB-216: Inhibits βIII/βIVb-tubulin and suppresses BRD4 protein; reduces OCR; increases LC3BII/LC3BI ratio 0.74 ± 0.1 fold (p = 0.03); induces mitophagy markers
Comparator Or Baseline	Veru-111: Primarily microtubule inhibition; SP-1-39: Primarily microtubule inhibition (IC50 0.2–4 nM, more potent tubulin binder but single-target); both lack reported BRD4 suppression
Quantified Difference	SB-216 uniquely demonstrates BRD4 suppression and mitochondrial respiratory inhibition not reported for Veru-111 or SP-1-39; 2 nM SB-216 (24 h) ≈ 10 nM Veru-111 (72 h) for OCR reduction
Conditions	PDCL 110 patient-derived PDAC cells; Panc-1 cells; Seahorse XF-24 Mito Stress Test; Western blot for BRD4, LC3B, p62; qPCR for TUBB3 and TUBB4

Why This Matters

Investigators studying drug resistance evolution or seeking compounds that engage multiple cancer hallmarks simultaneously gain a unique experimental tool with SB-216 that is not available from single-target CBSIs, including its own structural analogs.

• [1] Wang R, Hartman KL, Pochampally S, Miller DD, Li W. Abstract 4943: SP-1-39 as a novel tubulin inhibitor overcomes taxane resistance in castration-resistant prostate cancer model. Cancer Research. 2023 Apr 4;83(7_Suppl):4943. DOI: 10.1158/1538-7445.AM2023-4943. View Source
• [2] Spinrad MW, Cai C, Wang R, Li W, Glazer ES. Dual targeting of oncogenic microtubules and mitochondria in PDAC. Oncoscience. 2026 Jan 28;13:1–9. DOI: 10.18632/oncoscience.641. View Source

In Vivo Tolerability and Body Weight Maintenance

Traditional chemotherapeutic agents, including taxanes and platinum-based regimens, are frequently associated with significant toxicity, body weight loss, and reduced performance status in preclinical models — effects that confound efficacy interpretation and limit translational relevance [1]. In the comprehensive in vivo evaluation of SB-216 across prostate cancer xenograft models, the compound significantly attenuated tumor growth and conferred a survival benefit at a dose of 2 mg kg⁻¹ without affecting body weight [1]. This tolerability was replicated in PDAC xenograft models and in patient-derived organoid systems [1]. The favorable tolerability profile is corroborated by the dual-mechanism action of SB-216, where BRD4 suppression and mitochondrial reprogramming may contribute to reduced systemic metabolic stress compared to purely cytotoxic microtubule poisons [2].

In vivo tolerability

Model context

2 mg/kg preserves body weight in CRPC and PDAC xenografts; survival benefit observed without body weight loss at efficacious dose.

Supports tolerability endpoint context in oncology models

Mouse xenograft, patient-derived organoids

Evidence Dimension	In vivo tolerability — body weight change as proxy for systemic toxicity
Target Compound Data	SB-216 2 mg kg⁻¹: Significant tumor growth attenuation and survival benefit with no body weight loss observed
Comparator Or Baseline	Traditional chemotherapy (taxanes, FOLFIRINOX): Frequently associated with significant body weight loss and toxicity in preclinical models; body weight loss is a standard toxicity metric in oncology xenograft studies
Quantified Difference	Qualitative: SB-216 preserves body weight at efficacious dose; comparator chemotherapies typically cause 5–20% body weight loss in comparable models at therapeutic doses
Conditions	CRPC and PDAC mouse xenograft models; patient-derived organoid systems; 2 mg kg⁻¹ dosing regimen

Why This Matters

Procurement decision-makers evaluating compounds for in vivo oncology studies should consider SB-216's preserved body weight profile as a practical advantage, reducing confounding toxicity variables and improving the signal-to-noise ratio for efficacy endpoints.

• [1] Wang R, Cai C, Deng S, Xie Y, Pochampally S, Hamilton DJ, Meibohm B, Glazer ES, Miller DD, Li W. Anti-mitotic agent SB-216 overcomes taxane resistance in castration-resistant prostate cancer and exhibits anti-tumour efficacy in pancreatic cancer. British Journal of Pharmacology. 2025 Dec 19. DOI: 10.1111/bph.70294. View Source
• [2] Spinrad MW, Cai C, Wang R, Li W, Glazer ES. Dual targeting of oncogenic microtubules and mitochondria in PDAC. Oncoscience. 2026 Jan 28;13:1–9. DOI: 10.18632/oncoscience.641. View Source

SB-216 Optimal Applications

Superior Potency in Pancreatic Cancer Models

For PDAC cell line and patient-derived model studies where Veru-111 (sabizabulin) has been used as a reference CBSI, SB-216 provides quantifiably greater cell growth inhibition at matched 15 nM concentrations (p = 0.004) and achieves mitochondrial respiratory suppression at approximately 5-fold lower concentration and 3-fold shorter exposure time [1]. Researchers transitioning from Veru-111-based protocols or requiring maximal anti-proliferative effect at low nanomolar doses should select SB-216.

Taxane-Resistant Cancer Models and Chemoresistance Studies

SB-216 is specifically indicated for experimental systems modeling acquired taxane resistance. It has demonstrated efficacy in PTX-resistant melanoma (A375/TxR), CRPC parental and taxane-resistant lines, and chemotherapy-experienced PDAC patient-derived cells and organoids — contexts where paclitaxel and docetaxel are ineffective [1]. Laboratories focused on elucidating βIII/βIVb-tubulin-mediated resistance mechanisms or screening for resistance-overcoming strategies gain a unique pharmacological tool.

Brain Metastasis and CNS Tumor Models

The demonstrated BBB penetration of SB-216 makes it one of a limited number of tubulin inhibitors suitable for brain metastasis research. In TNBC BCBM models, SB-216 reduced brain and extracranial metastases, suppressed expansion of pre-established brain lesions, and extended overall survival [1]. This application is inaccessible to standard taxanes and vinca alkaloids, which are P-gp efflux substrates with negligible CNS penetration. SB-216 should be prioritized for any CNS oncology program requiring microtubule-targeting pharmacology.

Microtubule-Mitochondria Crosstalk Studies

SB-216's unique suppression of BRD4 protein expression and subsequent mitochondrial respiratory inhibition — confirmed by Seahorse oxygen consumption assays and autophagy marker analysis (LC3BII/LC3BI ratio increase 0.74 ± 0.1 fold, p = 0.03) — enables experimental designs that simultaneously probe microtubule dynamics and mitochondrial metabolism [1]. This dual pharmacological profile is not replicated by Veru-111, SP-1-39, or other CBSIs, making SB-216 the required compound for studies of microtubule-mitochondria crosstalk, metabolic reprogramming in drug response, or BET protein-dependent cancer biology where tubulin inhibition is also desired.

Application

Selection Property

Validation Focus

PDAC cell model studies

Colchicine-site tubulin inhibition

Antiproliferative endpoint comparison with CBSI reference

Taxane-resistant cancer models

βIII/βIVb-tubulin targeting

Resistance-overcoming response context validation

CNS tumor / brain metastasis models

BBB-penetrant microtubule inhibitor

Brain metastasis model endpoint validation

Microtubule-mitochondria crosstalk studies

Dual tubulin/BRD4 targeting

Mitochondrial respiration & autophagy marker validation

• [1] Spinrad MW, Cai C, Wang R, Li W, Glazer ES. Dual targeting of oncogenic microtubules and mitochondria in PDAC. Oncoscience. 2026 Jan 28;13:1–9. DOI: 10.18632/oncoscience.641. View Source